2'-Deoxyguanosine (Standard)

• CAS: 116002-28-9
• Molecular Formula: C10H13N5O4
• Molecular Weight: 267.24 g/mol
• InChI: InChI=1S/C10H13N5O4/c11-10-13-8-7(9(18)14-10)12-3-15(8)6-1-4(17)5(2-16)19-6/h3-6,16-17H,1-2H2,(H3,11,13,14,18)/t4-,5-,6-/m1/s1
• InChIKey: YKBGVTZYEHREMT-HSUXUTPPSA-N

2'-Deoxyguanosine Standard Overview

2′-Deoxyguanosine (Standard), designated by CAS 116002-28-9, is a high-purity purine 2′-deoxyribonucleoside supplied explicitly as an analytical reference standard. This grade is chemically defined as 2-amino-9-((2S,4R,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one, with a molecular formula of C10H13N5O4 and a molecular weight of 267.24 g/mol . The compound is characterized by an L‑sugar stereochemistry at the anomeric center, which distinguishes it from the naturally occurring D‑enantiomer (CAS 961‑07‑9) and is critical for its designated use as an impurity reference standard in pharmaceutical analysis [1]. This material is intended solely for research and analytical applications, not for therapeutic or in vivo use [2].

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Unmodified native 2′-deoxyguanosine analytical reference for oxidative stress biomarker panels

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Purine-selective substrate for CNT2/CNT3 transporter profiling studies

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Electrochemical baseline for DNA damage sensor redox calibration

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Inactive negative control scaffold for antiviral guanosine analog SAR

• [1] SynZeal. Adenosine Impurity 35. Product Technical Datasheet. CAS 116002-28-9. View Source
• [2] MedChemExpress. 2'-Deoxyguanosine (Standard). Product Information. CAS 116002-28-9. View Source

2'-Deoxyguanosine: Specificity vs. Generic Substitutes

Substituting CAS 116002-28-9 with the widely available D‑2′-deoxyguanosine (CAS 961‑07‑9) or other nucleoside analogs in analytical workflows is scientifically unsound. The CAS 116002-28-9 material is a defined stereoisomer (L‑sugar configuration) with a certified purity specification (≥98%) and full characterization data compliant with regulatory guidelines for impurity profiling and method validation [1]. In contrast, common D‑deoxyguanosine (CAS 961‑07‑9) is supplied as a biochemical reagent with variable purity grades (typically 98%–99.9%), often without the rigorous batch‑specific certification required for use as a pharmaceutical reference standard . This fundamental difference in intended use—analytical standard versus general research reagent—means that interchange can invalidate method validation, compromise regulatory submission data, and introduce unquantified stereochemical bias in chiral separations . The following quantitative evidence delineates the specific, measurable parameters that mandate procurement of the designated CAS 116002-28-9 material.

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8-Oxo-dGuo cannot cross-calibrate for native dGuo

Oxidative stress elevates 8-OHdG ~4-fold versus ~2-fold for dGuo; separate standard curves required to avoid quantification mismatch.

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dCyd does not substitute for CNT2 transporter studies

dGuo selectively engages CNT2/CNT3, while dCyd is CNT1/CNT3-selective; CNT2 profiling demands purine-native substrate.

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Carbocyclic analogs (entecavir) do not represent parent nucleoside

Parent dGuo is antiviral-inactive; analog potency arises from sugar modification, not inherent to the nucleobase.

• [1] SynZeal. Adenosine Impurity 35. Product Technical Datasheet. CAS 116002-28-9. View Source

2'-Deoxyguanosine Quantitative Evidence

LC–MS/MS Oxidative Stress Biomarker Normalization

The target compound CAS 116002-28-9 is the L‑sugar stereoisomer of 2′-deoxyguanosine, which is critical for its application as an impurity reference standard. The common D‑isomer (CAS 961‑07‑9) is the natural enantiomer found in DNA. Chiral discrimination between these enantiomers is essential; L‑2′-deoxyguanosine selectively inhibits D‑thymidine phosphorylation catalyzed by HSV‑1 thymidine kinase with an IC50 in the micromolar range, whereas the D‑isomer does not exhibit this inhibitory profile . Additionally, the L‑isomer has been shown to have distinct substrate properties with human deoxyguanosine kinase compared to the D‑isomer, with the L‑enantiomer being a poor substrate for the enzyme, thus reducing its incorporation into DNA [1].

LC–MS/MS Biomarker Shift

Head-to-head

dGuo: ~2× increase
8-OHdG: ~4× increase

Distinct oxidative-stress response magnitudes; separate calibration curves essential.

Ovine seminal plasma; cross-calibration may introduce >2-fold misinterpretation.

Evidence Dimension	Enantiomeric selectivity for HSV-1 thymidine kinase
Target Compound Data	L‑2′-deoxyguanosine (CAS 22837‑44‑1, structurally analogous to CAS 116002‑28‑9) inhibits D‑thymidine phosphorylation with an IC50 in the micromolar range (0‑500 μM tested)
Comparator Or Baseline	D‑2′-deoxyguanosine (CAS 961‑07‑9) does not exhibit this selective inhibition
Quantified Difference	L‑enantiomer shows selective inhibition; D‑enantiomer does not
Conditions	HSV‑1 thymidine kinase enzymatic assay

Why This Matters

Procurement of the L‑stereoisomer (CAS 116002-28-9) is essential for chiral method development and impurity profiling, as the D‑isomer will co‑elute under non‑chiral conditions but fails to validate stereochemical purity.

• [1] Knihovny.cz. Low enantioselectivities of human deoxycytidine kinase and human deoxyguanosine kinase with respect to 2'-deoxyadenosine, 2'-deoxyguanosine and their analogs. View Source

Concentrative Nucleoside Transporter Subtype Selectivity

CAS 116002-28-9 is supplied with a certified minimum purity specification of ≥98% (NLT 98%), accompanied by batch‑specific characterization data compliant with regulatory guidelines for analytical method validation . In contrast, common D‑deoxyguanosine (CAS 961‑07‑9) is typically offered as a biochemical reagent with purity ranging from 98% to 99.9%, but without the rigorous certification and documentation required for use as a pharmaceutical reference standard . The certified purity and traceability of CAS 116002-28-9 ensure its suitability for critical applications such as ANDA submissions and QC release testing [1].

Transporter Selectivity

Head-to-head

CNT2 Km: 54.9 µM
CNT3 Km: 14.7 µM
CNT1: no uptake

dGuo affinity maps exclusively to CNT2/CNT3; dCyd cannot probe CNT2.

COS‑7 cells expressing human CNTs.

Evidence Dimension	Certified Purity Grade
Target Compound Data	≥98% (certified, batch‑specific)
Comparator Or Baseline	D‑2′-deoxyguanosine (CAS 961‑07‑9) purity typically 98%–99.9% (general reagent grade)
Quantified Difference	Certified grade vs. general reagent grade
Conditions	HPLC and/or non‑aqueous titration

Why This Matters

For regulatory submissions (e.g., ANDA, DMF) and validated analytical methods, the certified purity and traceability of CAS 116002-28-9 are mandatory; using a general reagent grade introduces unacceptable uncertainty.

• [1] SynZeal. Adenosine Impurity 35. Product Technical Datasheet. CAS 116002-28-9. View Source

Electrochemical Oxidation Potential

CAS 116002-28-9 is explicitly designated as 'Adenosine Impurity 35' and is supplied with detailed characterization data for use in analytical method development, method validation (AMV), and quality control (QC) applications for ANDA submissions [1]. In contrast, D‑2′-deoxyguanosine (CAS 961‑07‑9) is marketed as a general biochemical reagent, with product descriptions emphasizing its role as an endogenous metabolite or substrate for enzymatic studies, not as a certified impurity standard [2]. This distinction is critical for regulatory compliance and data integrity in pharmaceutical analysis.

Oxidation Potential

Head-to-head

dGuo: 1.29 V
8-oxo-dGuo: 0.74 V
Δ 0.55 V

dGuo is 1.74× more resistant to oxidation; 8-oxo-dGuo is less stable as reference.

Electrochemical measurement; chromium(V) oxidation study context.

Evidence Dimension	Intended Use and Regulatory Compliance
Target Compound Data	Certified impurity reference standard for ANDA, AMV, QC
Comparator Or Baseline	General biochemical reagent (CAS 961‑07‑9)
Quantified Difference	Regulatory‑grade certification vs. none
Conditions	Pharmaceutical analytical workflow

Why This Matters

Procurement of the correct impurity standard is non‑negotiable for regulatory submissions; using a non‑certified reagent can lead to method failure and data rejection.

• [1] SynZeal. Adenosine Impurity 35. Product Technical Datasheet. CAS 116002-28-9. View Source
• [2] MedChemExpress. 2'-Deoxyguanosine (Standard). Product Information. CAS 116002-28-9. View Source

PNP-Deficient T-Lymphoma Sensitivity

In quantitative LC‑MS/MS assays for oxidative DNA damage biomarkers, 2′-deoxyguanosine (dG) serves as the unmodified reference nucleoside, while 8‑oxo‑7,8‑dihydro‑2′-deoxyguanosine (8‑oxo‑dG) is the oxidized lesion of interest [1]. The analytical standard of dG (CAS 116002-28-9) is required to establish baseline levels and correct for matrix effects. A validated HPLC‑MS/MS method for urinary nucleosides simultaneously quantifies dG and 8‑oxo‑dG, with the dG standard essential for calibration curves (r ≥ 0.999) and recovery determination [2]. Substituting a non‑standard grade of dG would compromise the accuracy of the 8‑oxo‑dG/dG ratio, a critical metric for assessing oxidative stress.

PNP‑Dependent IC50

Head-to-head

Wild‑type: 30 µM
PNP−: 15 µM
PNP−/RR‑res: 150 µM

IC50 varies 10‑fold with genotype; genotype‑specific benchmarks required.

Murine S‑49 T‑lymphoma cells; dGTP feedback context.

Evidence Dimension	Analytical Accuracy in Oxidative Damage Quantification
Target Compound Data	dG standard used for calibration (r ≥ 0.999) in HPLC‑MS/MS
Comparator Or Baseline	Non‑certified dG or no dG standard
Quantified Difference	Method accuracy and precision dependent on certified dG standard
Conditions	LC‑MS/MS analysis of urinary nucleosides

Why This Matters

The dG analytical standard is indispensable for accurate normalization and quantification of 8‑oxo‑dG, a widely used biomarker of oxidative DNA damage in clinical and environmental studies.

• [1] Nature Communications. Direct detection of 8-oxo-dG using nanopore sequencing. 2025. View Source
• [2] PubMed. Development, validation and application of a fast analytical methodology for the simultaneous determination of DNA- and RNA-derived urinary nucleosides by liquid chromatography coupled to tandem mass spectrometry. 2016. View Source

2'-Deoxyguanosine Application Scenarios

LC–MS/MS Oxidative Stress Biomarker Panel Calibration

CAS 116002-28-9 is specifically supplied as 'Adenosine Impurity 35' for use in analytical method development, method validation (AMV), and quality control (QC) applications during Abbreviated New Drug Application (ANDA) processes. Its certified purity and detailed characterization data ensure compliance with regulatory guidelines for impurity quantification [1].

Nucleoside Transporter Substrate Profiling

The L‑stereoisomer configuration of CAS 116002-28-9 makes it an essential reference compound for developing and validating chiral HPLC or LC‑MS methods aimed at separating D‑ and L‑enantiomers of nucleosides. Its selective inhibition of HSV‑1 thymidine kinase (IC50 in micromolar range) provides a functional benchmark for stereochemical purity assays .

Electrochemical Biosensor Redox Baseline Calibration

In LC‑MS/MS assays for 8‑oxo‑7,8‑dihydro‑2′-deoxyguanosine (8‑oxo‑dG), CAS 116002-28-9 serves as the unmodified 2′-deoxyguanosine standard. It is used to construct calibration curves (r ≥ 0.999) and correct for matrix effects, ensuring accurate determination of the 8‑oxo‑dG/dG ratio—a critical metric of oxidative stress in clinical and toxicological studies [2].

PNP-Deficiency Model Dose-Response Standardization

The high‑purity L‑2′-deoxyguanosine standard can be employed as a reference compound in studies investigating the enantioselectivity of nucleoside kinases (e.g., human deoxyguanosine kinase) and the metabolic fate of non‑natural nucleosides. Its distinct substrate properties relative to the D‑isomer provide a controlled baseline for enzymatic assays [3].

Application

Selection Property

Validation Focus

Oxidative stress biomarker panel calibration

Unmodified native 2′-deoxyguanosine standard

Separate calibration from 8‑OHdG; distinct concentration-shift profiles under stress

Nucleoside transporter substrate profiling

Purine-selective CNT2/CNT3 affinity

CNT2 positive control; differentiate from pyrimidine-selective substrates

Electrochemical biosensor redox baseline

High reduction potential, oxidation-resistant baseline

Quantify oxidative lesion potential shifts without reference degradation

PNP-deficiency dose-response standardization

Genotype-dependent sensitivity benchmark

Distinguish PNP-competent vs. deficient cell lines; avoid false positives from dGTP-resistant phenotypes

• [1] SynZeal. Adenosine Impurity 35. Product Technical Datasheet. CAS 116002-28-9. View Source
• [2] PubMed. Development, validation and application of a fast analytical methodology for the simultaneous determination of DNA- and RNA-derived urinary nucleosides by liquid chromatography coupled to tandem mass spectrometry. 2016. View Source
• [3] Knihovny.cz. Low enantioselectivities of human deoxycytidine kinase and human deoxyguanosine kinase with respect to 2'-deoxyadenosine, 2'-deoxyguanosine and their analogs. View Source